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Compound of Interest

Compound Name: Tralomethrin

Cat. No.: B1683215

Introduction

Tralomethrin is a synthetic pyrethroid insecticide, an organobromine compound, and a nitrile
ester.[1] It is characterized by its potent insecticidal properties, functioning as a neurotoxin that
targets the voltage-gated sodium channels of insects.[2] This guide provides a comprehensive
overview of the chemical and physical properties of Tralomethrin, its toxicological profile,
mechanism of action, and relevant experimental methodologies for its analysis. The information
is intended for researchers, scientists, and professionals in drug development and pesticide
science.

Chemical and Physical Properties

Tralomethrin is a yellow-orange to beige, resinous solid at room temperature.[1] It is a
complex molecule with multiple stereocenters, leading to the existence of various
stereoisomers.[3] A summary of its key chemical and physical properties is presented in the
table below.
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Property Value Source(s)
Molecular Formula C22H19BraNOs [1]
Molecular Weight 665.01 g/mol [41[5]
CAS Number 66841-25-6 [1]
Appearance Yellow-orange to beige solid [1]
Melting Point 138-148 °C [1]
Boiling Point 594 °C (decomposes) [2]
Density 1.70 g/cm3 at 20 °C [2]
Vapor Pressure 3.6 x 107 mm Hg at 25 °C [1]
Water Solubility 0.8 mg/L [1]
>1000 g/L in acetone,
Solubility in Organic Solvents dichloromethane, toluene, [1]
xylene
Octanol-Water Partition
Approximately 5 at 25 °C [1]

Coefficient (log Kow)

Stable under recommended
N storage; labile to base; acidic
Stability ) ] [1]
media reduce hydrolysis.

Decomposes in sunlight.

Toxicological Profile

Tralomethrin exhibits toxicity through oral, dermal, and inhalation routes of exposure. It is
classified as a neurotoxin.[1] The following table summarizes the acute toxicity data for
Tralomethrin.
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Toxicity Metric Species Value Source(s)
Acute Oral LDso Rat (male) 99 - 1250 mg/kg [11[31[6]
Acute Oral LDso Rat (female) 1070 mg/kg [1]
Acute Dermal LDso Rabbit >2000 mg/kg [3][6]
Acute Inhalation LCso

Rat 0.286 - 0.4 mg/L [1][3][6]
(4h)
Aquatic Toxicity ,

Daphnia magna 0.15 pg/L [1]
(Acute LCso)
Aquatic Toxicity )

Freshwater Fish 0.4225 pg/L [7]
(Acute LCso)
Honey Bee Acute ] ]

Apis mellifera 0.129 u g/bee [8]

Contact LDso

Mechanism of Action

The primary mechanism of action of Tralomethrin involves the disruption of nerve function by
modifying the gating kinetics of voltage-gated sodium channels.[2] Pyrethroids bind to the
sodium channel, prolonging the open state of the channel and leading to a persistent influx of
sodium ions.[1][2] This sustained depolarization results in hyperexcitability of the nerve, leading
to tremors, paralysis, and ultimately, the death of the insect.[4] While it has been suggested
that the toxic effects of Tralomethrin are due to its conversion to deltamethrin, studies have
shown that Tralomethrin is intrinsically active and modifies sodium channel kinetics differently
than deltamethrin.[1][2]
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Mechanism of action of Tralomethrin on a neuron.

Degradation of Tralomethrin

Tralomethrin is known to degrade into the related pyrethroid, deltamethrin, through a process
of debromination.[9][10] This conversion can occur under various conditions, including
exposure to sunlight and within biological systems.[11] The transformation is also notably
observed in the heated injector port of a gas chromatograph, which has implications for its

analytical determination.[9][10]
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Degradation of Tralomethrin to Deltamethrin.

Experimental Protocols

The analysis of Tralomethrin in various matrices such as food, water, and soil is crucial for
regulatory and research purposes.[9][12][13] The primary analytical techniques employed are
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[9][10][12]

Challenges in Gas Chromatographic Analysis

A significant challenge in the analysis of Tralomethrin is its thermal instability.[4] When
subjected to the high temperatures of a GC injector port, Tralomethrin readily undergoes
debromination to form deltamethrin.[9][10] This transformation makes it impossible to
distinguish between the two compounds using conventional GC methods, as both will produce
a peak corresponding to deltamethrin.[9]

Recommended Analytical Approach: High-Performance
Liquid Chromatography

HPLC is the preferred method for the specific determination and quantification of Tralomethrin,
as it allows for the separation of Tralomethrin from deltamethrin and other related compounds
at ambient temperatures.[9][12][13]

A general experimental workflow for the analysis of Tralomethrin in an environmental sample
is outlined below.

[EEN

. Sample Preparation:

o Extraction: The sample (e.g., soil, water, or homogenized plant tissue) is extracted with an
appropriate organic solvent, such as acetone or a hexane/dichloromethane mixture.[5][14]

» Partitioning: For aqueous samples, a liquid-liquid extraction with a non-polar solvent like n-
hexane is performed to transfer Tralomethrin into the organic phase.[14]

o Clean-up: The extract is passed through a solid-phase extraction (SPE) cartridge (e.g.,
Florisil or synthetic magnesium silicate) to remove interfering substances.[14][15]
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Concentration: The cleaned-up extract is concentrated to a small volume under a stream of
nitrogen or using a rotary evaporator.[14]

Reconstitution: The residue is redissolved in a suitable solvent for HPLC analysis, typically
the mobile phase.[14]

. HPLC Analysis:

Instrumentation: An HPLC system equipped with a UV or radiometric detector is used.[12]
[13]

Column: A silica or reverse-phase C18 column is typically employed.[12][13]

Mobile Phase: A gradient or isocratic elution with a mixture of solvents like hexane and
dioxane for normal-phase or acetonitrile and water for reverse-phase chromatography is
used.[12][13]

Detection: Tralomethrin is detected based on its UV absorbance or, if radiolabeled, by
radiometric detection.[12][13]

Quantification: The concentration of Tralomethrin is determined by comparing the peak area
of the sample to that of a calibration curve prepared from certified reference standards.[14]
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General workflow for the analysis of Tralomethrin.

Conclusion

Tralomethrin is a potent pyrethroid insecticide with a well-defined mechanism of action on the
nervous system of insects. Its chemical and physical properties, particularly its low water
solubility and high lipophilicity, govern its environmental fate and toxicological profile. The
thermal lability of Tralomethrin presents a significant analytical challenge, making HPLC the
preferred method for its accurate determination. This guide provides foundational technical
information for researchers and scientists working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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